Carbon monoxide;cyclopenta-1,3-diene;tungsten
CAS No.: 12128-26-6
Cat. No.: VC20960645
Molecular Formula: C8H5O3W-
Molecular Weight: 332.96 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 12128-26-6 |
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Molecular Formula | C8H5O3W- |
Molecular Weight | 332.96 g/mol |
IUPAC Name | carbon monoxide;cyclopenta-1,3-diene;tungsten |
Standard InChI | InChI=1S/C5H5.3CO.W/c1-2-4-5-3-1;3*1-2;/h1-5H;;;;/q-1;;;; |
Standard InChI Key | MQWANORYVPRKQM-UHFFFAOYSA-N |
SMILES | [C-]#[O+].[C-]#[O+].[C-]#[O+].[CH-]1C=CC=C1.[W] |
Canonical SMILES | [C-]#[O+].[C-]#[O+].[C-]#[O+].[CH-]1C=CC=C1.[W] |
Introduction
Components Overview
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Cyclopenta-1,3-diene: This organic compound is a cyclic diene with the formula C5H6. It is often used as a precursor to the cyclopentadienyl anion (Cp−), which forms important ligands in organometallic chemistry .
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Carbon Monoxide (CO): A colorless gas commonly used as a ligand in metal carbonyl complexes due to its ability to form strong bonds with transition metals .
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Tungsten: A transition metal known for its high melting point and use in various organometallic compounds, including those with cyclopentadienyl ligands .
Related Compounds
A closely related compound is bis(cyclopentadienyl)tungsten dichloride (cyclopenta-1,3-diene;tungsten(2+);dichloride), which features two cyclopentadienyl rings coordinated around a tungsten atom along with chloride ions. Another relevant compound could involve tungsten carbonyls or mixed-ligand complexes incorporating CO.
Research Findings
While direct information on "Carbon monoxide;cyclopenta-1,3-diene;tungsten" is scarce:
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Studies on similar systems like bis(cyclopentadienyl)tungsten dichloride highlight their utility in chemical reactions due to favorable electronic structures.
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The interaction between carbon monoxide and transition metals like tungsten has been explored extensively in contexts such as surface chemisorption on metals .
To advance understanding of this hypothetical compound further would require targeted experimental work focusing on synthesizing such species under controlled conditions followed by detailed spectroscopic analysis (e.g., NMR) for structural confirmation.
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